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Compound of Interest

Compound Name: 8-Methoxypsoralen

Cat. No.: B1676411 Get Quote

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 8-Methoxypsoralen (also known as Methoxsalen, 8-MOP, or

Xanthotoxin). It is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices and minimize exposure risks.

Emergency Overview: 8-Methoxypsoralen is a naturally occurring photoactive substance that

poses significant health risks upon exposure. It is a white to cream-colored crystalline solid.[1]

The primary hazards associated with this compound include:

Corrosivity: Causes severe burns to the eyes and skin.[2][3]

Toxicity: Harmful if swallowed, potentially causing severe irritation or burns to the digestive

tract.[2][3]

Respiratory Irritation: May cause severe irritation and possible burns to the respiratory tract

upon inhalation of dust.[1][2]

Photosensitivity: Contact with the skin, followed by exposure to ultraviolet (UVA) light, can

lead to severe skin burns and photosensitization.[1][2]

Carcinogenicity: Classified by the International Agency for Research on Cancer (IARC) as a

Group 1 carcinogen when used in combination with UVA radiation.[2][4]
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Immediate medical attention is required in case of exposure. For skin contact, flood the

affected area with water while removing contaminated clothing.[1] For ingestion, do not induce

vomiting and seek immediate medical help.[5]

Personal Protective Equipment (PPE) Requirements
Consistent and correct use of appropriate PPE is mandatory to prevent exposure. The required

equipment varies based on the handling task.
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Task Gloves Gown
Eye/Face

Protection

Respiratory

Protection
Other

Routine

Handling &

Weighing (in

a ventilated

enclosure)

Double pair

of

chemotherap

y-tested

gloves

(ASTM

D6978).[6][7]

Change outer

glove every

30 minutes.

[6]

Disposable,

impermeable

gown with

back closure

and knit cuffs.

[8]

Safety

glasses with

side shields

or goggles.[2]

[9]

Not typically

required if

handled

within a

certified

chemical

fume hood or

ventilated

balance

enclosure.

Hair cover,

beard cover

(if

applicable),

and shoe

covers.[6]

Handling

Solutions

Double pair

of

chemotherap

y-tested

gloves

(ASTM

D6978).[6][7]

Disposable,

impermeable

gown with

back closure

and knit cuffs.

[8]

Goggles and

a full-face

shield to

protect

against

splashes.[6]

[8]

Not typically

required if

handled in a

well-

ventilated

area.

Disposable

sleeve

covers.[6]

Spill Cleanup

Double pair

of

chemotherap

y-tested

gloves

(ASTM

D6978).[6][7]

Disposable,

impermeable

gown with

back closure

and knit cuffs.

[8]

Goggles and

a full-face

shield.[6][8]

A NIOSH-

approved

respirator

(e.g., N95 for

dusts) or a

full-facepiece

chemical

cartridge

respirator for

larger spills.

[8][9]

Two pairs of

shoe covers.

[6]

Unpacking &

Receiving

Chemotherap

y-tested

gloves.[10]

Lab coat

(gown and

respiratory

protection

Safety

glasses.

Recommend

ed if

packaging is

compromised

N/A
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required if

packaging is

damaged).

[10]

(elastomeric

half-mask

with multi-gas

cartridge and

P100 filter).

[10]

Operational and Disposal Plans
Adherence to the following step-by-step procedures is critical for minimizing risk during the

handling and disposal of 8-Methoxypsoralen.

Handling and Experimental Protocol
Preparation and Designated Area:

Conduct all work with 8-Methoxypsoralen powder in a designated area, such as a

chemical fume hood or a powder containment hood, to minimize dust generation and

inhalation.[2][9]

Ensure a safety shower and eyewash station are readily accessible.[9]

Store the chemical in a tightly closed, light-resistant container in a cool, dry, and well-

ventilated area designated for corrosives.[2][9][11]

Donning PPE:

Before handling, don all required PPE as specified in the table above.

For gowns, ensure they close in the back.[8]

For gloves, wear two pairs. The inner glove should be tucked under the gown cuff, and the

outer glove should extend over the cuff.[8]

Weighing and Solution Preparation:

Use a ventilated balance enclosure or chemical fume hood when weighing the powder to

prevent dust from becoming airborne.[2]
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Handle the compound gently to avoid creating dust.[2]

When preparing solutions, add the solid to the solvent slowly.

Post-Handling and Doffing PPE:

After handling, wipe down the work area with an appropriate decontaminating solution.

Remove PPE in a manner that avoids self-contamination. Remove the outer gloves first,

followed by the gown.[8]

Wash hands thoroughly with soap and water after removing gloves.[2][6]

Never reuse disposable PPE.[7]

Spill Management Protocol
Evacuate and Secure: Alert others in the area and evacuate personnel. Restrict access to

the spill area.

Don PPE: Wear appropriate PPE for spill cleanup, including respiratory protection, a face

shield, a gown, and double gloves.[8]

Containment:

For solid spills: Gently cover the spill with absorbent pads to avoid generating dust. Sweep

the material up and place it into a labeled, sealed container for hazardous waste.[2]

For liquid spills: Cover with an appropriate absorbent material.

Decontamination: Clean the spill area thoroughly with soap and water or another suitable

decontamination solution.

Disposal: All cleanup materials and contaminated PPE must be disposed of as hazardous

waste.

Disposal Plan
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Chemical Waste: All waste containing 8-Methoxypsoralen must be collected in a clearly

labeled, sealed, and appropriate hazardous waste container.

Contaminated Materials: All disposable PPE (gloves, gowns, shoe covers), labware (e.g.,

weighing papers, pipette tips), and cleanup materials are considered contaminated and must

be disposed of as hazardous chemical waste.[8] Do not mix with general laboratory trash.

Follow all institutional, local, and national regulations for hazardous waste disposal.

Workflow Visualization
The following diagram outlines the standard workflow for safely handling 8-Methoxypsoralen
in a laboratory setting.
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1. Preparation Phase

2. PPE Donning

3. Chemical Handling

4. Decontamination & Disposal

5. PPE Doffing

Designate Work Area
(Fume Hood)

Verify Safety Equipment
(Eyewash, Shower)

Assemble Required Materials

Handle Compound
(Weighing/Solution Prep)

Minimize Dust

Proceed to Handling

Don Inner Gloves

Don Impermeable Gown

Don Outer Gloves (over cuff)

Don Eye/Face & Respiratory Protection
(as needed)

Perform Experiment

Decontaminate Work Surface

Experiment Complete Spill Occurs?

Segregate Hazardous Waste
(Chemical & Contaminated PPE)

Remove Outer Gloves

Waste Secured

Remove Gown & Other PPE

Remove Inner Gloves

Wash Hands Thoroughly

No

Execute Spill Management Protocol

Yes

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 8-Methoxypsoralen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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